Cas no 59467-61-7 (7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine)

• Product Name: 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine
• CAS No: 59467-61-7
• MF: C₁₆H₁₃ClFN₃
• MW: 301.745925664902
• CID: 826300
• PubChem ID: 135721030
• Update Time: 2025-07-23

7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• [7-CHLORO-5-(2-FLUORO-PHENYL)-3H-BENZO[E][1,4]DIAZEPIN-2-YL]-METHYL-AMINE
• 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine
• 7-chloro-5-(2-fluorophenyl)-N-methyl-3H-1,4-benzodiazepin-2-amine
• 7-Chlor-(2-fluorphenyl)-2-methylamino-3H-1,4-benzodiazepin
• 7-Chlor-5-<2-fluorphenyl>-2-methylamino-3H-1,4-benzodiazepin
• HXBIKXSRZGPORM-UHFFFAOYSA-N
• SCHEMBL7311280
• N-[7-chloro-5-(2-fluorophenyl)-3H-1,4-benzodiazepin-2-yl]-N-methylamine
• AC-18750
• AKOS015962903
• AA-504/33319039
• DTXSID40574275
• 59467-61-7

• Inchi： 1S/C16H13ClFN3/c1-19-15-9-20-16(11-4-2-3-5-13(11)18)12-8-10(17)6-7-14(12)21-15/h2-8H,9H2,1H3,(H,19,21)
• InChI Key： HXBIKXSRZGPORM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1F)=NC/C(=N\C)/N2

Computed Properties

• Exact Mass: 301.07800
• Monoisotopic Mass: 301.0782033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.8Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 472.2°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.631
• PSA: 36.75000
• LogP: 2.84160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine

Introduction to 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine (CAS No. 59467-61-7)

7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine, identified by its Chemical Abstracts Service (CAS) number 59467-61-7, is a specialized organic compound belonging to the benzodiazepine class. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. The presence of a chloro substituent at the 7-position and a fluorophenyl group at the 5-position, combined with a methylamino group at the 2-position, contributes to its distinct chemical profile and potential biological activity.

Benzodiazepines are well-known for their anxiolytic, sedative, muscle relaxant, anticonvulsant, and hypnotic effects, primarily mediated through their interaction with the gamma-aminobutyric acid (GABA) receptor complex. The specific modifications in the structure of 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine suggest that it may exhibit enhanced binding affinity or altered pharmacokinetic properties compared to classical benzodiazepines. This has led to extensive exploration of its potential therapeutic applications in conditions such as anxiety disorders, insomnia, and seizure management.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine with various biological targets. Studies indicate that the fluorine atom in the 2-fluorophenyl ring may enhance metabolic stability while maintaining strong receptor binding. Additionally, the chloro group at the 7-position could influence the compound's solubility and distribution within biological systems. These structural features make it a promising candidate for further development into novel therapeutic agents.

The synthesis of 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The precise control of reaction conditions is crucial to ensure high yield and purity. Modern synthetic methodologies, such as catalytic asymmetric synthesis and flow chemistry, have been employed to optimize production processes and minimize byproduct formation. These advancements not only improve efficiency but also enhance scalability for potential industrial applications.

In vitro studies have demonstrated that 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine exhibits potent binding affinity for benzodiazepine receptors. Preliminary data suggest that it may have a faster onset of action compared to traditional benzodiazepines due to its optimized pharmacokinetic profile. Furthermore, its selectivity for certain receptor subtypes may reduce side effects associated with broader-spectrum benzodiazepines. These findings are particularly intriguing for developing next-generation anxiolytics with improved safety profiles.

Animal models have been instrumental in evaluating the behavioral and physiological effects of 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine. Research indicates that it produces anxiolytic effects without significant sedation or motor impairment at therapeutic doses. This balance is critical for clinical applications where patients require relief from anxiety without experiencing excessive drowsiness or cognitive impairment. Long-term studies are ongoing to assess potential tolerance and dependence issues associated with this compound.

The role of fluoro-substituted aromatic rings in enhancing drug efficacy is well-documented across various therapeutic classes. In the case of 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine, the fluorine atom at position 5 likely contributes to increased metabolic stability by resisting degradation pathways such as hydrolysis or oxidation. This stability translates into a longer half-life and potentially more consistent therapeutic effects over time. Such properties are highly desirable in pharmaceutical development for achieving reliable patient outcomes.

Regulatory considerations play a pivotal role in advancing compounds like 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates and final products meet stringent quality standards. Additionally, thorough toxicological assessments are necessary to evaluate potential risks associated with chronic use or exposure to environmental contaminants during production processes.

The future direction of research on 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine includes exploring its potential as a lead compound for drug discovery programs targeting neurological disorders beyond anxiety management. Investigating its interactions with other neurotransmitter systems may uncover additional therapeutic benefits or reveal mechanisms that could be exploited for developing combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating preclinical findings into clinical reality.

Emerging technologies such as CRISPR-Cas9 gene editing tools are opening new avenues for understanding how genetic variations influence drug responses among individuals. By integrating genetic data with pharmacological studies on compounds like 7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine, researchers can identify biomarkers that predict treatment efficacy or susceptibility to adverse effects. This personalized medicine approach holds promise for optimizing therapeutic strategies tailored to individual patient needs.

In conclusion,7-Chloro-5-(2-fluorophenyl)-2-methylamino-3H-1,4-benzodiazepine (CAS No. 59467-61) represents a significant advancement in benzodiazepine-based drug development due to its innovative structure and promising pharmacological profile。Ongoing research continues to unravel its full potential across multiple therapeutic domains。As scientific understanding evolves，this compound remains at forefront of innovation，offering hope for improved treatments addressing complex neurological conditions。By leveraging cutting-edge techniques collaboration between researchers，the future looks bright not only refining existing therapies but also discovering entirely new possibilities where compounds like this play transformative roles。